Cas no 78821-42-8 (6H-Benz[c]indeno[5,4-e]oxepin-6-one,1-[(1S,2S,3S,4R)-2,3-dihydroxy-1,4,5-trimethylhexyl]hexadecahydro-8,9-dihydroxy-10a,12a-dimethyl-,(1R,3aS,3bS,6aS,8S,9R,10aR,10bS,12aS)-)

6H-Benz[c]indeno[5,4-e]oxepin-6-one,1-[(1S,2S,3S,4R)-2,3-dihydroxy-1,4,5-trimethylhexyl]hexadecahydro-8,9-dihydroxy-10a,12a-dimethyl-,(1R,3aS,3bS,6aS,8S,9R,10aR,10bS,12aS)- structure
78821-42-8 structure
Product Name:6H-Benz[c]indeno[5,4-e]oxepin-6-one,1-[(1S,2S,3S,4R)-2,3-dihydroxy-1,4,5-trimethylhexyl]hexadecahydro-8,9-dihydroxy-10a,12a-dimethyl-,(1R,3aS,3bS,6aS,8S,9R,10aR,10bS,12aS)-
CAS No:78821-42-8
Molecular Formula:C28H48O6
Molecular Weight:480.67712
CID:569589
PubChem ID:13039058

6H-Benz[c]indeno[5,4-e]oxepin-6-one,1-[(1S,2S,3S,4R)-2,3-dihydroxy-1,4,5-trimethylhexyl]hexadecahydro-8,9-dihydroxy-10a,12a-dimethyl-,(1R,3aS,3bS,6aS,8S,9R,10aR,10bS,12aS)- Properties

Names and Identifiers

    • 6H-Benz[c]indeno[5,4-e]oxepin-6-one,1-[(1S,2S,3S,4R)-2,3-dihydroxy-1,4,5-trimethylhexyl]hexadecahydro-8,9-dihydroxy-10a,12a-dimethyl-,(1R,3aS,3bS,6aS,8S,9R,10aR,10bS,12aS)-
    • (22S,23S)-24-epibrassinolide
    • 6H-Benz[c]indeno[5,4-e]oxepin-6-one,1-[(1S,2S,3S,4R)-2,3-dihydroxy-1,4,5-trimethylhexyl]hexadecahydro-8,9-dihydroxy-10a,12a-d
    • TRIS-EPIBRASSINOLIDE
    • 22,23,24-Triepibrassinolide
    • 22,23,24-Trisepibrassinolide
    • 6H-Benz[c]indeno[5,4-e]oxepin-6-one,1-(2,3-dihydroxy-1,4,5-trimethylhexyl)hexadecahydro-8,9-dihydroxy-10a,12a-dimethyl-,[1R-[1a(1S*,2S*,3S*,4R*),3ab,3ba,6ab,8b,9b,10aa,10bb,12aa]]-
    • B 1072
    • B-Homo-7-oxaergostan-6-one,2,3,22,23-tetrahydroxy-, (2a,3a,5a,22S,23S)-
    • Brassinosteroid
    • Epibrassinolide S
    • Isoepibrassinolide
    • (22S,23S)-epibrassinolide
    • 78821-42-8
    • DTXSID401045841
    • CHEMBL1801925
    • InChIKey: IXVMHGVQKLDRKH-YEJCTVDLSA-N
    • Inchi: InChI=1S/C28H48O6/c1-14(2)15(3)24(31)25(32)16(4)18-7-8-19-17-13-34-26(33)21-11-22(29)23(30)12-28(21,6)20(17)9-10-27(18,19)5/h14-25,29-32H,7-13H2,1-6H3/t15-,16+,17+,18-,19+,20+,21-,22+,23-,24+,25+,27-,28-/m1/s1
    • SMILES: CC(C)C(C)C(C(C(C)C1CCC2C1(CCC3C2COC(=O)C4C3(CC(C(C4)O)O)C)C)O)O

Computed Properties

  • Exact Mass: 480.345
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Rotatable Bond Count: 5
  • Monoisotopic Mass: 480.345
  • Heavy Atom Count: 34
  • Complexity: 755
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 13
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 4.8
  • Topological Polar Surface Area: 107A^2

Experimental Properties

  • LogP: 3.39000
  • PSA: 107.22000
  • Solubility: Insuluble (3.1E-3 g/L) (25 ºC),
  • Density: 1.141±0.06 g/cm3 (20 ºC 760 Torr),

6H-Benz[c]indeno[5,4-e]oxepin-6-one,1-[(1S,2S,3S,4R)-2,3-dihydroxy-1,4,5-trimethylhexyl]hexadecahydro-8,9-dihydroxy-10a,12a-dimethyl-,(1R,3aS,3bS,6aS,8S,9R,10aR,10bS,12aS)- Related Literature

78821-42-8 (6H-Benz[c]indeno[5,4-e]oxepin-6-one,1-[(1S,2S,3S,4R)-2,3-dihydroxy-1,4,5-trimethylhexyl]hexadecahydro-8,9-dihydroxy-10a,12a-dimethyl-,(1R,3aS,3bS,6aS,8S,9R,10aR,10bS,12aS)-) Related Products

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